Cas no 2703749-24-8 (tert-butyl (3R)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride)

• Product Name: tert-butyl (3R)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride
• CAS No: 2703749-24-8
• MF: C₁₃H₂₆ClN₃O₂
• MW: 291.817442417145
• MDL: MFCD34551326
• CID: 5615279
• PubChem ID: 165947132
• Update Time: 2025-06-29

tert-butyl (3R)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-33051062
• tert-butyl (3R)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride
• 2703749-24-8

• MDL： MFCD34551326
• Inchi： 1S/C13H25N3O2.ClH/c1-13(2,3)18-12(17)16-7-4-11(10-16)15-8-5-14-6-9-15;/h11,14H,4-10H2,1-3H3;1H/t11-;/m1./s1
• InChI Key： CPZJCUJZNASBJI-RFVHGSKJSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC[C@H](C1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 291.1713548g/mol
• Monoisotopic Mass: 291.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on tert-butyl (3R)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride

tert-butyl (3R)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride

The compound tert-butyl (3R)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride, with the CAS number 2703749-24-8, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a pyrrolidine ring substituted with a piperazine group and a tert-butyl carboxylate moiety. The hydrochloride salt form further enhances its stability and solubility properties, making it a valuable candidate for various applications in drug development.

Recent studies have highlighted the potential of this compound as a modulator of key biological targets, particularly in the context of central nervous system (CNS) disorders. The piperazine ring, a well-known structural motif in pharmaceuticals, contributes to the compound's ability to interact with G-protein coupled receptors (GPCRs), which are critical in regulating neurotransmitter systems. The stereochemistry at the 3R position of the pyrrolidine ring is particularly important, as it influences the compound's pharmacokinetic profile and selectivity for specific receptor subtypes.

One of the most promising applications of tert-butyl (3R)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride lies in its potential to address unmet medical needs in neurodegenerative diseases. Preclinical studies have demonstrated that this compound exhibits neuroprotective properties by modulating glutamate signaling pathways, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The tert-butyl group plays a crucial role in enhancing the compound's lipophilicity, thereby improving its ability to cross the blood-brain barrier and exert its effects within the CNS.

In addition to its neuroprotective potential, this compound has also shown promise in pain management. By targeting specific ion channels and receptors involved in pain signaling, it has demonstrated efficacy in reducing chronic pain states in animal models. The hydrochloride salt form ensures optimal bioavailability, making it a strong candidate for further clinical development.

The synthesis of tert-butyl (3R)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride involves a multi-step process that combines principles from organic chemistry and asymmetric synthesis. The use of chiral auxiliaries or enzymatic resolution techniques allows for the precise control of stereochemistry at the 3R position, ensuring high enantiomeric purity. This level of precision is essential for maintaining the compound's pharmacological activity and minimizing off-target effects.

From an analytical standpoint, this compound has been extensively characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided critical insights into its molecular structure, conformational flexibility, and interaction with biological targets. Such detailed characterization is vital for understanding the compound's mechanism of action and optimizing its therapeutic potential.

In terms of safety and toxicity profiles, preliminary studies indicate that tert-butyl (3R)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride exhibits a favorable safety margin with minimal adverse effects at therapeutic doses. However, further investigations are required to fully assess its long-term safety and suitability for human use.

In conclusion, tert-butyl (3R)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride represents a cutting-edge chemical entity with significant potential in drug discovery and development. Its unique structure, combined with recent advances in medicinal chemistry, positions it as a promising candidate for addressing complex therapeutic challenges across multiple disease areas.